Cas no 928-81-4 (6-oxohexanoic acid)
6-oxohexanoic acid structure
Product Name:6-oxohexanoic acid
6-oxohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-oxo-
- 6-Oxohexanoic acid
- EN300-118441
- SCHEMBL87720
- A901767
- HY-141595
- 928-81-4
- adipic semialdehyde
- DTXSID50239146
- 5-formylpentanoic Acid
- adipic acid semialdehyde
- 5-formylvaleric acid
- CS-0182071
- AKOS005066800
- adipic acid monoaldehyde
- CHEBI:2490
- Adipate semialdehyde
- 1-hexanal-6-carboxylic acid
- PNPPVRALIYXJBW-UHFFFAOYSA-N
- 5formylvaleric acid
- Hexan-1-one-6-carboxylate
- AM84276
- Q27105685
- MFCD00057570
- 6-oxohexanoicacid
- adipic monoaldehyde
- C06102
- 5-carbohydroxy-1-pentanal
- G83742
- DTXCID70161637
- DA-60534
- 6-oxohexanoic acid
-
- Inchi： 1S/C6H10O3/c7-5-3-1-2-4-6(8)9/h5H,1-4H2,(H,8,9)
- InChI Key： PNPPVRALIYXJBW-UHFFFAOYSA-N
- SMILES： OC(CCCCC=O)=O
Computed Properties
- Exact Mass: 130.062994177g/mol
- Monoisotopic Mass: 130.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 98.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.1
- Topological Polar Surface Area: 54.4Ų
6-oxohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-118441-0.05g |
6-oxohexanoic acid |
928-81-4 | 95% | 0.05g |
$600.0 | 2023-06-08 | |
| Enamine | EN300-118441-0.1g |
6-oxohexanoic acid |
928-81-4 | 95% | 0.1g |
$783.0 | 2023-06-08 | |
| Enamine | EN300-118441-0.25g |
6-oxohexanoic acid |
928-81-4 | 95% | 0.25g |
$1118.0 | 2023-06-08 | |
| Enamine | EN300-118441-0.5g |
6-oxohexanoic acid |
928-81-4 | 95% | 0.5g |
$1760.0 | 2023-06-08 | |
| Enamine | EN300-118441-1.0g |
6-oxohexanoic acid |
928-81-4 | 95% | 1g |
$2257.0 | 2023-06-08 | |
| Enamine | EN300-118441-2.5g |
6-oxohexanoic acid |
928-81-4 | 95% | 2.5g |
$4424.0 | 2023-06-08 | |
| Enamine | EN300-118441-5.0g |
6-oxohexanoic acid |
928-81-4 | 95% | 5g |
$6545.0 | 2023-06-08 | |
| Enamine | EN300-118441-10.0g |
6-oxohexanoic acid |
928-81-4 | 95% | 10g |
$9704.0 | 2023-06-08 | |
| Aaron | AR0068VV-50mg |
Hexanoic acid, 6-oxo- |
928-81-4 | 95% | 50mg |
$850.00 | 2023-12-15 | |
| Aaron | AR0068VV-100mg |
Hexanoic acid, 6-oxo- |
928-81-4 | 95% | 100mg |
$52.00 | 2025-02-17 |
6-oxohexanoic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
928-81-4 (6-oxohexanoic acid) Related Products
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- 64118-36-1(Octanoic-2,2-d2 acid)
- 64118-37-2(Pentanoic-2,2-d2 Acid)
- 68424-37-3(Fatty acids, C14-22)
- 67762-36-1(Fattyacids, C6-12)
- 646-30-0(Nonadecanoic acid)
- 6250-70-0(Nonadecanedioic acid)
- 68937-75-7(Fatty acids, C8-10)
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